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Compound of Interest

Compound Name: Thiocolchicine-d3

Cat. No.: B12409259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of different oral formulations of

thiocolchicoside, a muscle relaxant with anti-inflammatory and analgesic properties. The

assessment of bioequivalence is crucial for the development of generic formulations and for

ensuring therapeutic interchangeability. This document outlines the experimental data and

protocols necessary for such an evaluation, with a focus on the use of Thiocolchicine-d3 as

an internal standard in bioanalytical methods.

Mechanism of Action: A Dual Inhibitory Pathway
Thiocolchicoside exerts its myorelaxant effects primarily through its interaction with the central

nervous system. It acts as a competitive antagonist at γ-aminobutyric acid type A (GABA-A)

receptors and also displays an affinity for strychnine-sensitive glycine receptors.[1][2][3] By

modulating these major inhibitory pathways, thiocolchicoside reduces muscle contractures.[1]

[4] Its anti-inflammatory effects are attributed to the inhibition of the NF-κB signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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